Cas no 1805299-88-0 (2-Bromo-4-(difluoromethyl)-5-fluoropyridine)
2-Bromo-4-(difluoromethyl)-5-fluoropyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 2-position and difluoromethyl and fluoro groups at the 4- and 5-positions, respectively—enhance its reactivity as a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The difluoromethyl group imparts unique electronic and steric properties, while the bromo and fluoro substituents facilitate selective transformations. This compound is particularly valuable in the development of bioactive molecules, offering precise control over molecular architecture. Its stability and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.
1805299-88-0 structure
Product Name:2-Bromo-4-(difluoromethyl)-5-fluoropyridine
CAS No:1805299-88-0
MF:C6H3BrF3N
MW:225.993931055069
MDL:MFCD25477691
CID:4618512
PubChem ID:118420128
Update Time:2025-11-02
2-Bromo-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(difluoromethyl)-5-fluoropyridine
- CS-0378283
- 2-bromo-4-(difluoromethyl)-5-fluoro-pyridine
- SCHEMBL17143638
- TQU0467
- 1805299-88-0
- VGYQVXAANOYVQY-UHFFFAOYSA-N
- Pyridine, 2-bromo-4-(difluoromethyl)-5-fluoro-
- SY301173
- EN300-6511075
- MFCD25477691
-
- MDL： MFCD25477691
- Inchi： 1S/C6H3BrF3N/c7-5-1-3(6(9)10)4(8)2-11-5/h1-2,6H
- InChI Key： VGYQVXAANOYVQY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CN=1)F)C(F)F
Computed Properties
- Exact Mass: 224.94010g/mol
- Monoisotopic Mass: 224.94010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12.9Ų
2-Bromo-4-(difluoromethyl)-5-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023006-250mg |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine |
1805299-88-0 | 97% | 250mg |
$680.00 | 2022-04-01 | |
| Alichem | A023023006-500mg |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine |
1805299-88-0 | 97% | 500mg |
$931.00 | 2022-04-01 | |
| Alichem | A023023006-1g |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine |
1805299-88-0 | 97% | 1g |
$1,696.80 | 2022-04-01 | |
| abcr | AB542849-250 mg |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine; . |
1805299-88-0 | 250MG |
€392.50 | 2022-07-28 | ||
| abcr | AB542849-1 g |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine; . |
1805299-88-0 | 1g |
€764.50 | 2022-07-28 | ||
| TRC | B013829-25mg |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine |
1805299-88-0 | 25mg |
$ 145.00 | 2022-06-07 | ||
| TRC | B013829-50mg |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine |
1805299-88-0 | 50mg |
$ 245.00 | 2022-06-07 | ||
| Matrix Scientific | 219970-500mg |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine, 95% min |
1805299-88-0 | 95% | 500mg |
$593.00 | 2023-09-06 | |
| Matrix Scientific | 219970-1g |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine, 95% min |
1805299-88-0 | 95% | 1g |
$1067.00 | 2023-09-06 | |
| Matrix Scientific | 219970-5g |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine, 95% min |
1805299-88-0 | 95% | 5g |
$4671.00 | 2023-09-06 |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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